Methyl 1-thiophen-3-ylcyclohexane-1-carboxylate
Cat. No. B8419079
M. Wt: 224.32 g/mol
InChI Key: FXEVCFQWJSEPJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][OH:19].[CH3:3][O:4][C:5](=[O:6])[C:7]1([c:13]2[cH:14][s:15][cH:16][cH:17]2)[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12]1.[Na+:2].[OH-:1]>>[O:4]=[C:5]([OH:6])[C:7]1([c:13]2[cH:14][s:15][cH:16][cH:17]2)[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)C1(c2ccsc2)CCCCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)C1(c2ccsc2)CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
